N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide
• InChI: InChI=1S/C17H17NO3/c1-11-5-12(2)7-14(6-11)17(19)18-9-13-3-4-15-16(8-13)21-10-20-15/h3-8H,9-10H2,1-2H3,(H,18,19)
• InChI Key: CXKWLBDXIJQYRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NCC2=CC3=C(C=C2)OCO3)C
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• Solubility: 5.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide, also known as MDMA, is a synthetic drug that has gained popularity in the past few decades. MDMA is a psychoactive drug that is known to induce feelings of euphoria, empathy, and increased sociability. The chemical structure of MDMA is similar to that of both amphetamines and hallucinogens.

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide acts primarily as a serotonin releaser, causing an increase in the release and inhibition of reuptake of this neurotransmitter. This results in an increase in serotonin levels in the brain, leading to the feelings of euphoria and empathy associated with N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide use.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide use can have a range of biochemical and physiological effects on the body. These effects include increased heart rate, blood pressure, and body temperature. N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide can also cause dehydration, muscle tension, and jaw clenching. In rare cases, N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide use can lead to serotonin syndrome, a potentially life-threatening condition.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide has several advantages and limitations for use in lab experiments. One advantage is its ability to induce specific emotional and social states in study participants. However, limitations include the potential for confounding variables such as individual differences in tolerance and the inability to control for the purity and dosage of the drug.

Future Directions

Future research on N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide should focus on its potential therapeutic effects in treating various mental health disorders. Additional studies should be conducted to determine the optimal dosage and administration methods for N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide-assisted psychotherapy. Research should also be conducted to determine the long-term effects of N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide use on the brain and body.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide involves the reaction of safrole with hydrochloric acid and hydrogen peroxide. This reaction yields MDP2P, which is then converted to N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide through a reductive amination reaction.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide has been used in scientific research for its potential therapeutic effects. Studies have shown that N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide-assisted psychotherapy can be effective in treating post-traumatic stress disorder (PTSD), anxiety, and depression. N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethylbenzamide is also being studied for its potential use in treating other mental health disorders such as autism and addiction.